2-({4-ethyl-5-[3-(3-methoxyphenyl)-1-methyl-1H-pyrazol-4-yl]-4H-1,2,4-triazol-3-yl}thio)-N-1,3-thiazol-2-ylacetamide

• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-2-(1-oxo-4-thiomorpholin-4-ylphthalazin-2-yl)acetamide
• InChI: InChI=1S/C21H21ClN4O3S/c1-29-18-7-6-14(12-17(18)22)23-19(27)13-26-21(28)16-5-3-2-4-15(16)20(24-26)25-8-10-30-11-9-25/h2-7,12H,8-11,13H2,1H3,(H,23,27)
• InChI Key: TTWHOXYRCWUKON-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CN2C(=O)C3=CC=CC=C3C(=N2)N4CCSCC4)Cl
• Molecular Formula: C21H21ClN4O3S
• Molecular Weight: 444.9 g/mol

Description

2-({4-ethyl-5-[3-(3-methoxyphenyl)-1-methyl-1H-pyrazol-4-yl]-4H-1,2,4-triazol-3-yl}thio)-N-1,3-thiazol-2-ylacetamide is a useful research compound. Its molecular formula is C21H21ClN4O3S and its molecular weight is 444.93. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Chemistry and Medicinal Applications

Heterocyclic compounds, specifically those containing triazole, pyrazole, and thiazole rings, play a crucial role in modern medicine and pharmacy due to their significant chemical modification possibilities and pharmacological potential. These compounds are of interest for their ability to interact with various biological targets, potentially leading to the development of new therapeutic agents with diverse activities, including antifungal, anticancer, and antimicrobial properties.

• Antifungal Potential : The synthesis and study of pyrazole and 1,2,4-triazole derivatives have shown promise in antifungal applications. Fedotov et al. (2022) explored the synthesis of triazolo-thiadiazoles, demonstrating their potential interaction with 14-α-demethylase lanosterol, an enzyme target for antifungal activity. This highlights the relevance of compounds with similar structural features in developing antifungal agents (Fedotov, Hotsulia, & Panasenko, 2022).

• Anticancer Activity : Thiazole compounds have been synthesized and evaluated for their anticancer properties. For instance, Sonar et al. (2020) reported on the synthesis of thiazole derivatives and their antiproliferative screening against breast cancer cells, demonstrating the potential of such structures in cancer therapy (Sonar, Pardeshi, Dokhe, Kharat, Zine, Kótai, Pawar, & Thore, 2020).

• Antimicrobial Effects : The incorporation of pyrazole and thiazole moieties into compounds has been associated with significant antimicrobial activities. Gomha, Edrees, & Altalbawy (2016) synthesized bis-pyrazolyl-thiazoles incorporating the thiophene moiety, which showed potent anti-tumor and antimicrobial activities. This underscores the versatility of such heterocyclic compounds in addressing various microbial infections (Gomha, Edrees, & Altalbawy, 2016).